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PEG-5 Cocamine in Agrochemical Formulations

PEG-5 Cocamine is a non-ionic surfactant belonging to the class of ethoxylated fatty amines, derived from

coconut oil [1] [2]. Its structure, featuring a lipophilic (oil-attracting) alkyl chain and a hydrophilic (water-

attracting) polyoxyethylene chain, enables it to act as an effective emulsifier and dispersant [3].

While detailed studies on its specific enhancement of herbicide efficacy were not found in the search results,

its general properties make it suitable for use in agrochemicals. The table below summarizes its key

characteristics and agrochemical applications based on manufacturer datasheets [2].

Property/Application Description

INCI Name PEG-5 Cocamine [4] [2]

Chemical Class Ethoxylated fatty amine (non-ionic surfactant) [2]

Appearance Clear, amber-colored liquid [2]

Solubility Soluble in water [2]

Key Agrochemical
Functions

Emulsifier, dispersing agent [2]
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Property/Application Description

Suitable Formulation
Types

Emulsions in Water (EW), Emulsifiable Concentrates (EC), Suspension
Concentrates (SL), and others [2]

Experimental Protocol for Adjuvant Efficacy

Since specific protocols for PEG-5 Cocamine were not available, the following is a generalized experimental

methodology for evaluating a surfactant's efficacy in enhancing herbicide performance. This protocol is

adapted from standard practices in herbicide research [5] [6].

Hypothesis and Objective

Objective: To quantitatively evaluate the effect of PEG-5 Cocamine as an adjuvant on the absorption,

translocation, and overall efficacy of a selected herbicide against a target weed species.
Hypothesis: The addition of PEG-5 Cocamine at concentrations between 0.1% and 1.0% (v/v) will

significantly enhance herbicide absorption and translocation, leading to improved weed control
compared to the herbicide applied alone.

Materials and Reagents

Herbicide: Select a systemic herbicide (e.g., Glyphosate, 2,4-D).

Adjuvant: PEG-5 Cocamine (e.g., commercial product ROKAmin K5) [2].
Plants: Pot-grown plants of a standard weed species (e.g., Common tansy (Tanacetum vulgare),

common lambsquarters, or wild oat) [6] [7].
Equipment: Precision sprayer, environmental growth chamber or greenhouse, scintillation counter (if

using radiolabeled herbicide), analytical balance, glassware.

Formulation Preparation

Prepare the herbicide solution at the recommended field rate using deionized water.

Add PEG-5 Cocamine to the herbicide solution to achieve final concentrations of 0.1%, 0.5%, and
1.0% (v/v).
Include control treatments: herbicide alone, adjuvant alone, and water only.
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Ensure all formulations are properly mixed and used immediately after preparation to ensure stability

[2].

Application and Plant Treatment

Plant Culture: Grow weeds to a standardized growth stage (e.g., 4-6 leaf stage) under controlled
conditions.

Spray Application: Apply treatments using a precision sprayer equipped with a flat-fan nozzle,
calibrated to deliver a specific volume (e.g., 200 L/ha) at a constant pressure.

Experimental Design: Arrange treatments in a randomized complete block design with a sufficient
number of replicates (e.g., n=5) [7].

Data Collection and Analysis

The following workflow outlines the key stages of the experiment and the primary metrics to be measured at

each stage.
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1. Treatment Application

2. Post-Treatment Analysis

3. Data Collection & Metrics

Herbicide Efficacy Plant Physiological Response Adjuvant Characterization

• Visual injury assessment
• Fresh & dry weight reduction

• LD50/ED50 calculation

• Foliar absorption (%)
• Translocation within plant

• Herbicide metabolism

• Surface tension reduction
• Spray droplet contact angle

Click to download full resolution via product page

Statistical Analysis: Perform an Analysis of Variance (ANOVA) on all quantitative data. Use regression

analysis to model dose-response relationships and compare treatment means using a test like Tukey's HSD.

Key Experimental Factors to Consider

Environmental Conditions: Factors such as air temperature, relative humidity, and soil moisture at

the time of application can significantly influence herbicide absorption and efficacy. These should be
monitored and reported [5] [6].

Herbicide and Weed Selection: The success of an adjuvant can be highly specific to the herbicide
mode of action and the leaf surface characteristics of the target weed. Testing across multiple

combinations is essential for meaningful conclusions [5].
Adjuvant-Mode of Action Interaction: The primary way PEG-5 Cocamine is expected to enhance

efficacy is by reducing surface tension and improving the spreading, retention, and absorption of the
herbicide spray droplet on the leaf surface [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1817540?utm_src=pdf-custom-synthesis
https://www.deascal.com/ingredient-information/peg-5-cocamine/
https://www.products.pcc.eu/en/id/1255421/rokamin-k5-c12-18-alkyl-amine-3/
https://www.glooshi.com/peg-5-cocamine/
https://www.makingcosmetics.com/Z-SRF-PEG5COCAM-01-16000.html?lang=en_US
https://www.frontiersin.org/research-topics/52046/herbicide-efficacy/magazine
https://link.springer.com/chapter/10.1007/978-3-662-02988-6_8
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0333818
https://www.smolecule.com/products/b1817540#peg-5-cocamine-herbicide-efficacy-enhancement
https://www.smolecule.com/products/b1817540#peg-5-cocamine-herbicide-efficacy-enhancement
https://www.smolecule.com/products/b1817540#peg-5-cocamine-herbicide-efficacy-enhancement
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1817540?utm_src=pdf-bulk
https://www.smolecule.com/products/s1817540?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1817540?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

